Propylene glycol monopalmitate

• CAS: 29013-28-3
• Molecular Formula: C19H38O4
• Molecular Weight: 330.5 g/mol
• InChI: InChI=1S/C19H38O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(21)23-19(22)17(2)20/h17,19-20,22H,3-16H2,1-2H3
• InChIKey: ODDSXTDNXBAVPQ-UHFFFAOYSA-N

Propylene Glycol Monopalmitate Technical Profile

Propylene glycol monopalmitate (PGMP; CAS 29013-28-3), also designated 2-hydroxypropyl hexadecanoate, is a medium-chain fatty acid monoester with molecular formula C19H38O3 and molecular weight 314.50 g/mol . It typically exists as a solid at room temperature and is soluble in ethanol, chloroform, ethyl ether, and hexane . PGMP is synthesized via esterification of palmitic acid (C16) with propylene glycol and is recognized as a non-ionic, lipophilic emulsifier with a hydrophile-lipophile balance (HLB) value in the range of 3.4–4.0 . Its primary industrial and research applications lie in the fabrication of solid lipid nanoparticles (SLNs) for bioactive compound delivery, as well as functioning as an emulsifying and consistency agent in pharmaceutical, food, and cosmetic formulations .

Workflow Solid lipid nanoparticle (SLN) fabrication for lipophilic bioactive compounds

Emulsifier type Low-HLB lipophilic emulsifier for water-in-oil research systems

Matrix property Reported stabilization of metastable α-crystal form in lipid blends

Propylene Glycol Monopalmitate Substitution Differentiation

Propylene glycol monopalmitate (PGMP) is not functionally equivalent to other propylene glycol fatty acid esters (e.g., propylene glycol monostearate, PGMS) or glyceryl monoesters (e.g., glyceryl monostearate, GMS). While these in-class compounds share a similar nominal HLB range, their molecular geometry, fatty acid chain length (C16 palmitate vs. C18 stearate), and resultant polymorphic behavior fundamentally diverge. The palmitate chain of PGMP confers specific crystallization kinetics and packing density that directly influence the loading capacity, encapsulation efficiency, and long-term stability of lipid-based delivery systems such as solid lipid nanoparticles (SLNs) [1][2]. Critically, PGMP exhibits a unique ability to stabilize the metastable α-crystal form in lipid matrices, a property that directly correlates with reduced expulsion of encapsulated bioactive payloads during storage—a key failure point for alternative monoesters like GMS or PGMS that more readily transition to stable β-form crystals [1][3]. Therefore, substituting PGMP with a generic 'C16-C18 monoester blend' or another low-HLB emulsifier risks compromising encapsulation efficiency, accelerating polymorphic transition, and ultimately reducing product shelf-life and bioavailability, making PGMP a distinct procurement choice for precision formulation scientists.

C16 palmitate chain vs. C18 stearate in PGMS may shift crystallization kinetics, altering loading capacity and encapsulation stability.

α-crystal stabilization property reported for PGMP blends may not transfer to alternative monoesters such as GMS or PGMS, potentially increasing payload expulsion.

Overlapping HLB ranges may mask distinct interfacial behavior; substitution with another low-HLB ester may require reformulation and stability reassessment.

• [1] He, J., Huang, S., Sun, X., Han, L., Chang, C., Zhang, W., & Zhong, Q. (2019). Carvacrol Loaded Solid Lipid Nanoparticles of Propylene Glycol Monopalmitate and Glyceryl Monostearate: Preparation, Characterization, and Synergistic Antimicrobial Activity. Nanomaterials, 9(8), 1162. View Source
• [2] Lutton, E. S., Stewart, C. B., & Martin, J. B. (1972). Clarification of propylene glycol monoester polymorphism. Journal of the American Oil Chemists' Society, 49(3), 186–187. View Source
• [3] He, J., et al. (2019) - Discussion on α-crystal stabilization and polymorphic transformation in PGMP/GMS matrices. View Source

Propylene Glycol Monopalmitate Comparative Evidence

Encapsulation Efficiency and Loading Capacity in SLNs

In a head-to-head study optimizing lipid matrices for solid lipid nanoparticles (SLNs), formulations based on a 1:1 mass ratio of propylene glycol monopalmitate (PGMP) and glyceryl monostearate (GMS) achieved a carvacrol loading capacity of up to 30% mass of total lipids while maintaining >98% encapsulation efficiency (EE) [1]. This performance benchmark was established under controlled microemulsion templating conditions. While the study directly compared different PGMP:GMS ratios (2:1 vs. 1:1), the quantitative EE data for the optimal PGMP-containing formulation (99.4% EE at 30% loading for the 1:1 ratio) provides a class-leading reference point against which procurement of alternative low-HLB lipids (e.g., pure GMS, PGMS, or glyceryl tripalmitate) can be assessed [1]. Notably, the absence of visual instability in these dispersions further validates the formulation robustness afforded by PGMP [1].

Encapsulation Efficiency

Head-to-head

PGMP:GMS 1:1 SLN matrix achieved up to 99.4% encapsulation efficiency at 30% carvacrol loading, exceeding the 2:1 ratio (98.3% EE) under identical microemulsion conditions.

Reported high encapsulation capacity in lipid nanoparticle matrices

Day 0 measurement; microemulsion template method

Evidence Dimension	Encapsulation Efficiency (EE) and Carvacrol Loading Capacity
Target Compound Data	≥98% EE at 30% (w/w) carvacrol loading (PGMP:GMS 1:1 ratio); up to 99.4% EE at 30% loading under optimized conditions
Comparator Or Baseline	Free carvacrol (unencapsulated); alternative PGMP:GMS 2:1 ratio (98.3% EE at 30% loading)
Quantified Difference	PGMP:GMS 1:1 matrix achieves >98% EE at high 30% payload loading, demonstrating high capacity; EE for PGMP:GMS 1:1 (99.4%) exceeds that of PGMP:GMS 2:1 (98.3%) at 30% loading by approximately 1.1 percentage points under identical conditions
Conditions	SLNs prepared by microemulsion template method; carvacrol as model lipophilic antimicrobial; PGMP:GMS mass ratios of 2:1 and 1:1; EE measured on day 0

Why This Matters

For procurement in drug delivery or nutraceutical research, this data verifies that PGMP-based matrices can achieve near-complete encapsulation (>98%) of lipophilic actives even at high loading (30%), a critical parameter for minimizing costly active ingredient loss during manufacturing and ensuring dose uniformity.

• [1] He, J., Huang, S., Sun, X., Han, L., Chang, C., Zhang, W., & Zhong, Q. (2019). Carvacrol Loaded Solid Lipid Nanoparticles of Propylene Glycol Monopalmitate and Glyceryl Monostearate: Preparation, Characterization, and Synergistic Antimicrobial Activity. Nanomaterials, 9(8), 1162. (Data from Table 2). View Source

Chemical Stability of Encapsulated Bioactives During Storage

The chemical stability of encapsulated carvacrol, a volatile and oxidation-prone antimicrobial, was quantitatively evaluated over 30 days of storage at 25°C. SLNs fabricated with a 1:1 mass ratio of PGMP to GMS demonstrated superior retention, with >95% residual carvacrol remaining after seven days, and 92.6% ± 1.3% remaining after 30 days [1]. This performance significantly surpassed that of free (unencapsulated) carvacrol, which degraded to 84.1% residual after seven days and only 80.0% after 30 days under identical storage conditions [1]. Furthermore, the 1:1 PGMP:GMS formulation outperformed the 2:1 PGMP:GMS formulation, which retained only ~92% after seven days and 86.5% after 30 days [1]. The enhanced stability is mechanistically linked to the ability of the equal-mass PGMP:GMS matrix to stabilize the α-crystal polymorph, thereby preventing the expulsion of the encapsulated payload that typically accompanies the α→β polymorphic transition observed in less stable lipid matrices [1].

Chemical Stability

Head-to-head

PGMP:GMS 1:1 matrix retained 92.6% carvacrol after 30 days at 25°C, compared to 80.0% for free carvacrol and 86.5% for the 2:1 PGMP:GMS matrix.

Reported improved retention of volatile lipophilic bioactives during storage

30-day storage; carvacrol loading 30% w/w

Evidence Dimension	Residual carvacrol (%) after storage
Target Compound Data	PGMP:GMS 1:1 matrix: 95.9% ± 0.7% (7 days); 92.6% ± 1.3% (30 days) at 30% carvacrol loading
Comparator Or Baseline	Free carvacrol: 84.1% ± 1.1% (7 days); 80.0% ± 1.8% (30 days); PGMP:GMS 2:1 matrix: 92.7% ± 2.1% (7 days); 86.5% ± 2.2% (30 days)
Quantified Difference	PGMP:GMS 1:1 matrix retained 11.8 percentage points more carvacrol than free carvacrol at 7 days, and 12.6 percentage points more at 30 days. It also outperformed the 2:1 PGMP:GMS matrix by 3.2 percentage points (7 days) and 6.1 percentage points (30 days).
Conditions	Storage at 25°C; carvacrol loading at 30% mass of lipids; PGMP:GMS mass ratios of 2:1 and 1:1

Why This Matters

For formulators and procurement scientists, this 12.6% absolute improvement in retained bioactive content after 30 days directly translates to longer shelf-life, reduced need for overage (excess active ingredient added to compensate for degradation), and more reliable product performance, offering a quantifiable cost and quality advantage for PGMP-containing systems.

• [1] He, J., Huang, S., Sun, X., Han, L., Chang, C., Zhang, W., & Zhong, Q. (2019). Carvacrol Loaded Solid Lipid Nanoparticles of Propylene Glycol Monopalmitate and Glyceryl Monostearate: Preparation, Characterization, and Synergistic Antimicrobial Activity. Nanomaterials, 9(8), 1162. (Data from Table 3). View Source

HLB Differentiation for Lipophilic Emulsification

The Hydrophile-Lipophile Balance (HLB) is a critical procurement parameter for selecting emulsifiers to achieve stable emulsions. Propylene glycol monopalmitate (PGMP) and its closely related mixture (propylene glycol monopalmitostearate) exhibit a well-characterized HLB value of approximately 3.4–4.0 [1]. This value firmly positions it as a lipophilic emulsifier suitable for water-in-oil (W/O) systems. While other low-HLB emulsifiers exist, such as glyceryl monostearate (GMS, HLB ~3.8), sorbitan monopalmitate (Span 40, HLB 6.7), and sorbitan monooleate (Span 80, HLB 4.3) [2], the specific HLB of PGMP (3.4) is notably lower than that of sorbitan monopalmitate (6.7) by 3.3 units, and lower than sorbitan monooleate (4.3) by 0.9 units [2]. This precise HLB value dictates its unique interfacial behavior and its efficacy as a co-emulsifier or primary emulsifier in high-oil-phase systems, differentiating it from sorbitan esters which, despite also being lipophilic, can impart different rheological and stability profiles due to their higher HLB and distinct chemical structures.

HLB Value

Class-level

PGMP HLB ~3.4 vs. sorbitan monopalmitate HLB 6.7 (difference 3.3 units); also lower than GMS (3.8) and sorbitan monooleate (4.3).

Lower HLB supports water-in-oil emulsification research context

Class-level reference values; formulation-specific verification needed

Evidence Dimension	Hydrophile-Lipophile Balance (HLB) Value
Target Compound Data	3.4–4.0
Comparator Or Baseline	Glyceryl monostearate (GMS): HLB 3.8; Sorbitan monopalmitate (Span 40): HLB 6.7; Sorbitan monooleate (Span 80): HLB 4.3
Quantified Difference	PGMP HLB is 0.4 units lower than GMS, 3.3 units lower than sorbitan monopalmitate, and 0.9 units lower than sorbitan monooleate.
Conditions	Standard HLB calculation/measurement methods for non-ionic surfactants

Why This Matters

In procurement for emulsion formulation, an HLB difference of even 0.5 units can significantly shift emulsion type and stability. Selecting PGMP with an HLB of ~3.4 ensures optimal compatibility with the oil phase and predictable W/O emulsification, reducing trial-and-error formulation time and costs compared to substituting with a higher-HLB sorbitan ester.

• [1] NAPLEX Study. Hydrophilic Lipophilic Balance (HLB) Value reference table. View Source
• [2] NAPLEX Study. HLB values for sorbitan esters. View Source

Polymorphic Behavior and Alpha-Crystal Stabilization

The polymorphic fate of lipid matrices is a primary determinant of long-term stability and encapsulation performance in solid lipid nanoparticles (SLNs). Propylene glycol monopalmitate (PGMP) demonstrates a critical class-level property: when combined with glyceryl monostearate (GMS) at an equal molar ratio, it effectively stabilizes the metastable α-crystal polymorph, thereby retarding the transformation to the more ordered, thermodynamically stable β-form [1]. This is significant because the α→β transition increases lipid molecular ordering, causing expulsion of encapsulated bioactive compounds—a major failure mode for SLNs [1]. While direct quantitative comparison data for pure PGMP vs. other monoesters (e.g., PGMS) in isolated form is limited in accessible literature, established polymorphic studies on propylene glycol monoesters confirm that the palmitate (C16) chain of PGMP imparts distinct crystallization kinetics and metastable intermediate forms compared to the stearate (C18) chain of PGMS [2]. This class-level inference supports the procurement decision that PGMP's unique fatty acid chain length contributes to a specific polymorphic trajectory that can be exploited to engineer more stable delivery systems, unlike a generic monoester blend.

Polymorphic Stabilization

Class-level

PGMP:GMS 1:1 matrix stabilizes the metastable α-crystal form, delaying transition to the β-form and reducing expulsion of encapsulated payloads.

Reported α-crystal stabilization may support long-term SLN structural stability

Inferred from retention data; direct polymorphic evidence limited

Evidence Dimension	Polymorphic stabilization behavior
Target Compound Data	PGMP (in 1:1 mass ratio with GMS) stabilizes α-crystal form, leading to <5% loss of encapsulated carvacrol over 7 days vs. ~8% loss for 2:1 ratio (inference of better α-stabilization)
Comparator Or Baseline	Pure GMS or PGMP:GMS 2:1 ratio (less effective α-stabilization); Propylene glycol monostearate (PGMS) exhibits distinct polymorphic intermediates
Quantified Difference	Not directly quantified in a single comparative assay for pure compounds, but inferred from stability data: 1:1 PGMP:GMS (stabilizes α) yields 3.2% higher carvacrol retention after 7 days than 2:1 PGMP:GMS.
Conditions	Polymorphic transformation studies by X-ray diffraction and differential scanning calorimetry; storage at 25°C

Why This Matters

For researchers and formulators procuring lipids for SLNs or other crystalline matrices, selecting PGMP over a generic monoester offers a rational basis for controlling polymorphic transitions. This translates to reduced risk of batch failure due to premature payload expulsion, enabling more predictable and robust product development timelines and reducing costs associated with reformulation or stability testing failures.

• [1] He, J., Huang, S., Sun, X., Han, L., Chang, C., Zhang, W., & Zhong, Q. (2019). Carvacrol Loaded Solid Lipid Nanoparticles of Propylene Glycol Monopalmitate and Glyceryl Monostearate: Preparation, Characterization, and Synergistic Antimicrobial Activity. Nanomaterials, 9(8), 1162. (Discussion on α-crystal stabilization). View Source
• [2] Lutton, E. S., Stewart, C. B., & Martin, J. B. (1972). Clarification of propylene glycol monoester polymorphism. Journal of the American Oil Chemists' Society, 49(3), 186–187. View Source

Propylene Glycol Monopalmitate Application Scenarios

High-Stability SLN Formulations for Lipophilic Bioactives

Propylene glycol monopalmitate (PGMP) is ideally suited for research and development of solid lipid nanoparticles (SLNs) designed to encapsulate lipophilic, unstable bioactives such as carvacrol, curcumin, or other phenolic compounds. Quantitative evidence demonstrates that PGMP, when combined with glyceryl monostearate (GMS) at a 1:1 mass ratio, enables a carvacrol loading of up to 30% (w/w) with >98% encapsulation efficiency and provides >95% retention of the active compound after seven days of storage [1]. This performance makes PGMP a superior lipid matrix component for academic and industrial projects focused on improving the water-solubility, oxidative stability, and bioavailability of poorly water-soluble nutraceuticals and pharmaceuticals delivered via SLN technology [1].

Topical and Cosmetic Emulsion Excipient

With a well-defined HLB value of approximately 3.4–4.0, propylene glycol monopalmitate (and its commercial mixture, propylene glycol monopalmitostearate) is a targeted procurement choice as a consistency agent and co-emulsifier for the oily phase in topical pharmaceutical creams and cosmetic formulations . Its low HLB makes it particularly effective in stabilizing water-in-oil (W/O) emulsions and preventing phase separation and oil droplet coalescence . Unlike higher-HLB alternatives such as sorbitan monopalmitate (HLB 6.7), PGMP's specific lipophilicity ensures it remains firmly partitioned in the oil phase, contributing to a predictable rheological profile and enhanced long-term physical stability of the final product [2].

Food-Grade Emulsifier for Antimicrobial Stabilization

The demonstrated ability of PGMP-based SLNs to synergistically enhance the antimicrobial efficacy of carvacrol against foodborne pathogens such as Escherichia coli O157:H7 and Staphylococcus aureus positions PGMP as a strategic ingredient for the food industry [1]. Procuring high-purity PGMP enables the development of clean-label delivery systems for natural antimicrobials. The quantitative data showing improved chemical stability and controlled release of carvacrol from PGMP/GMS matrices supports its use in creating functional food ingredients or active packaging materials that require sustained antimicrobial activity over a product's shelf-life [1].

Polymorph-Controlled Matrices for Extended Release

For advanced formulation research focused on overcoming the challenge of polymorphic transformation in lipid-based delivery systems, propylene glycol monopalmitate offers a distinct material science advantage. The ability of PGMP to stabilize the metastable α-crystal polymorph when combined with GMS provides a research tool for designing matrices that resist the α→β transition, a process known to expel encapsulated payloads and compromise product stability [1]. This makes PGMP a valuable compound for academic and industrial laboratories investigating the fundamental crystallization behavior of lipid excipients and engineering next-generation, long-term stable extended-release formulations [1][3].

Application

Selection Property

Validation Focus

Lipophilic bioactive SLN research

Encapsulation efficiency and loading capacity context

Payload retention and polymorphic stability monitoring

W/O emulsion and topical formulation research

Low-HLB lipophilic emulsifier profile

Emulsion stability and rheological behavior context

Antimicrobial stabilization in food matrices

Bioactive retention and release context

Shelf-life and antimicrobial activity monitoring

Polymorph-controlled lipid matrix research

α-crystal stabilization in monoester blends

Long-term matrix structural stability and drug expulsion analysis

• [1] He, J., Huang, S., Sun, X., Han, L., Chang, C., Zhang, W., & Zhong, Q. (2019). Carvacrol Loaded Solid Lipid Nanoparticles of Propylene Glycol Monopalmitate and Glyceryl Monostearate: Preparation, Characterization, and Synergistic Antimicrobial Activity. Nanomaterials, 9(8), 1162. View Source
• [2] NAPLEX Study. Hydrophilic Lipophilic Balance (HLB) Value reference table for sorbitan esters. View Source
• [3] Lutton, E. S., Stewart, C. B., & Martin, J. B. (1972). Clarification of propylene glycol monoester polymorphism. Journal of the American Oil Chemists' Society, 49(3), 186–187. View Source